Cas no 51787-73-6 (4-Isoquinolinol, 3-phenyl-)

• Product Name: 4-Isoquinolinol, 3-phenyl-
• CAS No: 51787-73-6
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 1574005
• PubChem ID: 11138682
• Update Time: 2025-04-21

4-Isoquinolinol, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinol, 3-phenyl-
• 3-phenylisoquinolin-4-ol
• 3-phenyl-4-hydroxyisoquinoline
• DTXSID50456634
• 51787-73-6

• Inchi： 1S/C15H11NO/c17-15-13-9-5-4-8-12(13)10-16-14(15)11-6-2-1-3-7-11/h1-10,17H
• InChI Key： WUIGIGFXTANGLO-UHFFFAOYSA-N
• SMILES： OC1C(C2C=CC=CC=2)=NC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 221.08413
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12